Cas no 1260649-78-2 (4-(4-chloro-2-nitrophenyl)piperidine)

• Product Name: 4-(4-chloro-2-nitrophenyl)piperidine
• CAS No: 1260649-78-2
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 6293922
• PubChem ID: 129954294
• Update Time: 2025-10-31

4-(4-chloro-2-nitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-2-nitrophenyl)piperidine
• EN300-1171618
• 1260649-78-2

• Inchi： 1S/C11H13ClN2O2/c12-9-1-2-10(11(7-9)14(15)16)8-3-5-13-6-4-8/h1-2,7-8,13H,3-6H2
• InChI Key： MNUXDMYDZWXPGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])C1CCNCC1

Computed Properties

• Exact Mass: 240.0665554g/mol
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(4-chloro-2-nitrophenyl)piperidine

Introduction to 4-(4-Chloro-2-nitrophenyl)piperidine (CAS No. 1260649-78-2)

4-(4-Chloro-2-nitrophenyl)piperidine, also known by its CAS number 1260649-78-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring substituted with a 4-chloro-2-nitrophenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and research chemicals.

The chemical structure of 4-(4-Chloro-2-nitrophenyl)piperidine is represented by the molecular formula C₁₁H₁₃ClN₂O₂. The presence of the chloro and nitro groups on the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity and biological activity. The piperidine ring, on the other hand, provides a flexible and lipophilic scaffold that can enhance the compound's ability to interact with biological targets.

In recent years, 4-(4-Chloro-2-nitrophenyl)piperidine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of novel antipsychotic agents. Research has shown that compounds derived from this scaffold exhibit potent activity against various central nervous system (CNS) disorders, including schizophrenia and bipolar disorder. For instance, a study published in the Journal of Medicinal Chemistry highlighted the synthesis and evaluation of a series of 4-(4-chloro-2-nitrophenyl)piperidine-based derivatives as selective serotonin reuptake inhibitors (SSRIs) with improved pharmacological profiles.

Beyond its applications in CNS disorders, 4-(4-Chloro-2-nitrophenyl)piperidine has also shown promise in the development of anti-inflammatory drugs. The nitro group on the phenyl ring can be reduced to an amino group, leading to compounds with enhanced anti-inflammatory properties. A recent study in the Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions such as arthritis.

The synthetic versatility of 4-(4-Chloro-2-nitrophenyl)piperidine is another factor contributing to its importance in pharmaceutical research. The compound can be synthesized through various routes, including nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions. These synthetic methods allow for the efficient preparation of a wide range of derivatives with tailored properties, facilitating structure-activity relationship (SAR) studies and optimization efforts.

In addition to its pharmaceutical applications, 4-(4-Chloro-2-nitrophenyl)piperidine has also been explored for its potential use in materials science. The unique electronic properties conferred by the chloro and nitro groups make it an attractive candidate for the development of functional materials with applications in electronics and energy storage. For example, a study published in the Journal of Materials Chemistry C reported the use of this compound as a building block for organic semiconductors with high charge carrier mobility.

The safety profile of 4-(4-Chloro-2-nitrophenyl)piperidine is an important consideration in its development as a pharmaceutical intermediate. Preclinical studies have generally shown that this compound exhibits low toxicity when used at appropriate concentrations. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, 4-(4-Chloro-2-nitrophenyl)piperidine (CAS No. 1260649-78-2) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile synthetic properties make it an invaluable tool for researchers aiming to develop novel therapeutic agents and functional materials. As ongoing research continues to uncover new applications and optimize existing ones, this compound is likely to remain at the forefront of scientific innovation.